methyl 2-(aminomethyl)-2,3-dihydro-1-benzofuran-6-carboxylate hydrochloride
Overview
Description
Methyl 2-(aminomethyl)-2,3-dihydro-1-benzofuran-6-carboxylate hydrochloride (MAM-HCl) is a synthetic organic compound with a wide range of applications in scientific research. It is a white powder that is soluble in water and alcohol, and is used as a reagent in organic synthesis. MAM-HCl is used in a variety of biochemical and physiological experiments, and is widely used in the laboratory for its versatility in the synthesis of organic compounds.
Scientific Research Applications
Methyl 2-(aminomethyl)-2,3-dihydro-1-benzofuran-6-carboxylate hydrochloride has a variety of applications in scientific research. It is used in organic synthesis as a reagent for the preparation of organic compounds. Additionally, methyl 2-(aminomethyl)-2,3-dihydro-1-benzofuran-6-carboxylate hydrochloride is used as a biochemical and physiological tool for the study of various biological processes. It has been used in a variety of experiments to study the effects of drugs on the body, as well as the effects of various environmental factors on the body.
Mechanism of Action
The mechanism of action of methyl 2-(aminomethyl)-2,3-dihydro-1-benzofuran-6-carboxylate hydrochloride is not fully understood. However, it is believed to act as a weak acid, which can interact with proteins and other molecules in the body. This interaction can cause changes in the structure and function of proteins and other molecules, which can lead to changes in biochemical and physiological processes.
Biochemical and Physiological Effects
methyl 2-(aminomethyl)-2,3-dihydro-1-benzofuran-6-carboxylate hydrochloride has been shown to have a variety of biochemical and physiological effects. In laboratory experiments, methyl 2-(aminomethyl)-2,3-dihydro-1-benzofuran-6-carboxylate hydrochloride has been shown to inhibit the activity of certain enzymes, such as proteases and kinases. Additionally, methyl 2-(aminomethyl)-2,3-dihydro-1-benzofuran-6-carboxylate hydrochloride has been shown to modulate the expression of certain genes, which can lead to changes in the expression of proteins and other molecules. Furthermore, methyl 2-(aminomethyl)-2,3-dihydro-1-benzofuran-6-carboxylate hydrochloride has been shown to modulate the activity of certain hormones, such as cortisol and testosterone.
Advantages and Limitations for Lab Experiments
Methyl 2-(aminomethyl)-2,3-dihydro-1-benzofuran-6-carboxylate hydrochloride has a number of advantages for use in laboratory experiments. It is a relatively inexpensive reagent, and is readily available. Additionally, it is soluble in water and alcohol, making it easy to use in a variety of experiments. However, methyl 2-(aminomethyl)-2,3-dihydro-1-benzofuran-6-carboxylate hydrochloride can be toxic if not handled properly, and should be used with caution.
Future Directions
Methyl 2-(aminomethyl)-2,3-dihydro-1-benzofuran-6-carboxylate hydrochloride has a wide range of potential applications in scientific research. In the future, it could be used to study the effects of drugs on the body, as well as the effects of various environmental factors on the body. Additionally, it could be used to study the effects of gene expression and hormone activity on the body. Furthermore, methyl 2-(aminomethyl)-2,3-dihydro-1-benzofuran-6-carboxylate hydrochloride could be used in the development of new drugs, as well as in the development of new diagnostic and therapeutic methods. Finally, methyl 2-(aminomethyl)-2,3-dihydro-1-benzofuran-6-carboxylate hydrochloride could be used to study the effects of various environmental pollutants on the body.
Synthesis Methods
Methyl 2-(aminomethyl)-2,3-dihydro-1-benzofuran-6-carboxylate hydrochloride can be synthesized by a variety of methods. The most common method is the reaction of 2-aminomethyl-2,3-dihydro-1-benzofuran-6-carboxylic acid with hydrochloric acid. This reaction yields methyl 2-(aminomethyl)-2,3-dihydro-1-benzofuran-6-carboxylate hydrochloride as a white powder. Additionally, methyl 2-(aminomethyl)-2,3-dihydro-1-benzofuran-6-carboxylate hydrochloride can be synthesized using a modified Fischer esterification reaction. This method involves the reaction of 2-aminomethyl-2,3-dihydro-1-benzofuran-6-carboxylic acid with ethanol and hydrochloric acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-(aminomethyl)-2,3-dihydro-1-benzofuran-6-carboxylate hydrochloride involves the reaction of 2-(aminomethyl)-2,3-dihydro-1-benzofuran-6-carboxylic acid with methanol and hydrochloric acid.", "Starting Materials": [ "2-(aminomethyl)-2,3-dihydro-1-benzofuran-6-carboxylic acid", "Methanol", "Hydrochloric acid" ], "Reaction": [ "To a solution of 2-(aminomethyl)-2,3-dihydro-1-benzofuran-6-carboxylic acid in methanol, add hydrochloric acid.", "Heat the reaction mixture at reflux for several hours.", "Cool the reaction mixture and filter the resulting solid.", "Wash the solid with cold methanol and dry under vacuum to obtain methyl 2-(aminomethyl)-2,3-dihydro-1-benzofuran-6-carboxylate hydrochloride." ] } | |
CAS RN |
2758002-40-1 |
Product Name |
methyl 2-(aminomethyl)-2,3-dihydro-1-benzofuran-6-carboxylate hydrochloride |
Molecular Formula |
C11H14ClNO3 |
Molecular Weight |
243.7 |
Purity |
95 |
Origin of Product |
United States |
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